N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide

• IUPAC Name: 3-(benzylsulfamoyl)-4-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C24H26N2O5S/c1-30-21-11-8-18(9-12-21)14-15-25-24(27)20-10-13-22(31-2)23(16-20)32(28,29)26-17-19-6-4-3-5-7-19/h3-13,16,26H,14-15,17H2,1-2H3,(H,25,27)
• InChI Key: SWFZHHPTQIMIFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol

Description

N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide, also known as BPSMA, is a chemical compound that has been synthesized for various scientific research applications. This compound has gained attention due to its potential use in drug discovery and development, as well as its ability to target specific biological pathways.

Mechanism of Action

N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide works by binding to specific enzymes and proteins, inhibiting their activity and disrupting biological pathways. This mechanism of action has been studied extensively in vitro, and has shown promise in targeting various disease pathways.
Biochemical and Physiological Effects:
N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide has been shown to have biochemical and physiological effects on various cell types and biological pathways. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. These effects have been attributed to the compound's ability to target specific enzymes and proteins involved in these pathways.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide is its specificity for certain enzymes and proteins, allowing researchers to target specific biological pathways. However, the compound's potency and specificity can also be a limitation, as it may not be effective against all disease pathways. Additionally, the synthesis of N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide can be complex and time-consuming, limiting its availability for research purposes.

Future Directions

There are several future directions for the use of N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide in scientific research. One potential application is in the development of new drugs targeting specific disease pathways. N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide can also be used as a tool to study the mechanism of action of enzymes and proteins involved in these pathways, providing insights into their function and potential therapeutic targets. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide on various cell types and biological pathways.

Synthesis Methods

The synthesis of N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide involves several steps, including the reaction of benzylamine with 2-bromoacetyl chloride to form N-benzyl-2-bromoacetamide. This intermediate is then reacted with N-(2-phenylethyl)methanesulfonamide to yield N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide. The overall synthesis method has been optimized to provide high yields and purity of the final product.

Scientific Research Applications

N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide has been used in various scientific research applications, including drug discovery and development. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in disease pathways, such as cancer and inflammation. N-benzyl-2-[N-(2-phenylethyl)methanesulfonamido]acetamide has also been used as a tool to study the mechanism of action of these enzymes and proteins, providing insights into their function and potential therapeutic targets.